Cas no 4773-83-5 (1,2,3-Trimethylindene)

1,2,3-Trimethylindene structure
1,2,3-Trimethylindene structure
Product Name:1,2,3-Trimethylindene
CAS No:4773-83-5
MF:C12H14
MW:158.239563465118
CID:931279
PubChem ID:588778
Update Time:2025-04-19

1,2,3-Trimethylindene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Trimethylindene
    • 1H-Indene, 1,2,3-trimethyl-
    • 1,2,3-trimethyl-1H-indene
    • DTXSID30343290
    • 4773-83-5
    • NS00009616
    • trimethylindene
    • 1,2,3-Trimethyl-1H-indene #
    • indene, 1,2,3-trimethyl
    • Inchi: 1S/C12H14/c1-8-9(2)11-6-4-5-7-12(11)10(8)3/h4-7,9H,1-3H3
    • InChI Key: NPXPQDMZVKFLKB-UHFFFAOYSA-N
    • SMILES: C1(C)C2C=CC=CC=2C(C)=C1C

Computed Properties

  • Exact Mass: 158.10962
  • Monoisotopic Mass: 158.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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